Cas no 1867929-41-6 ((2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine)

• Product Name: (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine
• CAS No: 1867929-41-6
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD29047164
• CID: 5162660
• PubChem ID: 93629087
• Update Time: 2025-10-28

(2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Methanone, [(2S,4S)-4-methoxy-2-pyrrolidinyl]-1-pyrrolidinyl-
• (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine

• MDL： MFCD29047164
• Inchi： 1S/C10H18N2O2/c1-14-8-6-9(11-7-8)10(13)12-4-2-3-5-12/h8-9,11H,2-7H2,1H3/t8-,9-/m0/s1
• InChI Key： KPFOCQLMFRGUOL-IUCAKERBSA-N
• SMILES： C([C@@H]1C[C@H](OC)CN1)(N1CCCC1)=O

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 344.2±42.0 °C at 760 mmHg
• Flash Point: 162.0±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine

Introduction to (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine (CAS No. 1867929-41-6)

(2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine, with the CAS number 1867929-41-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines and is characterized by its unique stereochemistry and functional groups, which contribute to its potential therapeutic applications.

The methoxy group in (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine plays a crucial role in modulating its physicochemical properties and biological activity. The presence of this group can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. Additionally, the pyrrolidine ring, particularly when substituted with a carbonyl group, confers structural rigidity and conformational stability, which are essential for receptor binding and pharmacological activity.

Recent studies have highlighted the potential of (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the methoxy group and pyrrolidine ring were critical for this activity, suggesting that these structural features could be optimized for enhanced efficacy.

In another study, (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine was investigated for its potential as a neuroprotective agent. The results showed that this compound could effectively reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action was attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The chiral nature of (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine is another important aspect that has been explored in recent research. Chirality can significantly influence the pharmacokinetics and pharmacodynamics of a drug molecule. Studies have shown that the (2S,4S) enantiomer exhibits superior biological activity compared to other stereoisomers, making it a promising candidate for further drug development.

From a synthetic chemistry perspective, (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine can be prepared through various methods. One common approach involves the asymmetric synthesis of the pyrrolidine ring followed by selective functionalization with the methoxy group and carbonyl moiety. Advanced techniques such as catalytic asymmetric hydrogenation and organocatalysis have been employed to achieve high enantiomeric purity and yield.

In terms of safety and toxicity, preliminary studies have indicated that (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine is well-tolerated at therapeutic doses. However, further preclinical and clinical evaluations are necessary to fully assess its safety profile and potential side effects. These studies will also help to optimize dosing regimens and administration routes for maximum therapeutic benefit.

Overall, (2S,4S)-4-methoxy-2-(pyrrolidine-1-carbonyl)pyrrolidine represents a promising lead compound in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Its unique chemical structure and biological properties make it an attractive target for further research and drug discovery efforts.